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Compound of Interest

Compound Name: Tinolux BBS

Cat. No.: B1179761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tinolux® BBS, a sulfonated

aluminum phthalocyanine compound. The information presented herein is intended for a

technical audience and covers its chemical structure, physicochemical properties, synthesis,

and mechanism of action, with a focus on detailed experimental protocols and data

presentation.

Core Chemical Identity and Properties
Tinolux® BBS is the commercial name for a fluorescent whitening agent and photocatalyst

based on the chemical compound Chloroaluminum(III) phthalocyanine tetrasulfonic acid. It

belongs to the tetrabenzo-tetraazaporphyrin class of macrocyclic compounds. The central

aluminum ion is coordinated within the phthalocyanine ring, with a chloride ion as an axial

ligand. The four sulfonic acid groups appended to the benzene rings of the phthalocyanine

framework confer high water solubility.

The primary function of Tinolux BBS in applications such as laundry detergents is to absorb

ultraviolet and violet light and re-emit it as blue light, leading to a whitening and brightening

effect on fabrics. Furthermore, it acts as a photocatalyst, absorbing visible light to generate

singlet oxygen, which can chemically bleach colored stains.
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Chemical Structure
The generalized chemical structure of the core molecule is depicted below. The sulfonic acid

groups (-SO₃H) can be located at various positions on the four benzo rings, leading to a

mixture of isomers in the commercial product.

Caption: Core structure of Chloroaluminum Phthalocyanine Tetrasulfonic Acid.

Physicochemical and Spectroscopic Data
The key properties of Tinolux BBS are summarized in the tables below.

Table 1: General Properties

Property Value Reference

Chemical Name

Chloroaluminum(III)

phthalocyanine tetrasulfonic

acid

[1]

CAS Number 131595-16-9 [1]

Molecular Formula C₃₂H₁₆AlClN₈O₁₂S₄ [1]

Molecular Weight 895.2 g/mol [1]

Appearance

Fine, dark-colored powder or

granular solid; anionic dark

blue aqueous liquid.

[1]

pH (aqueous solution) ~5.8 [1]

Recommended Use Level 0.01% - 0.04% (in detergents)

Table 2: Spectroscopic and Photophysical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1179761?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2014/nj/c3nj01063e
https://pubs.rsc.org/en/content/articlelanding/2014/nj/c3nj01063e
https://pubs.rsc.org/en/content/articlelanding/2014/nj/c3nj01063e
https://pubs.rsc.org/en/content/articlelanding/2014/nj/c3nj01063e
https://pubs.rsc.org/en/content/articlelanding/2014/nj/c3nj01063e
https://pubs.rsc.org/en/content/articlelanding/2014/nj/c3nj01063e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Wavelength/Value Solvent/Conditions Reference

UV-Vis Absorption

Soret Band (B-band) ~350 nm PBS

Q-band 665 - 680 nm Aqueous solution [1]

Fluorescence

Emission

Emission Maximum 670 - 720 nm Various [1]

Photophysical

Singlet Oxygen

Quantum Yield (ΦΔ)
0.22 ± 0.03

Aqueous buffer

(dimerized)

Singlet Oxygen

Quantum Yield (ΦΔ)
0.42 ± 0.06

Aqueous buffer

(monomeric)

Mechanism of Action: Photocatalysis
The primary mechanism for the stain-bleaching effect of Tinolux BBS is Type II

photosensitization, which involves the generation of singlet oxygen (¹O₂), a highly reactive

oxygen species.

Ground State

Excited Singlet State

1. Light Absorption (hν) Fluorescence (Whitening Effect)

Excited Triplet State

2. Intersystem Crossing (ISC)

Phosphorescence (minor) Molecular Oxygen (³O₂)

3. Energy Transfer

Singlet Oxygen (¹O₂) Bleached Stain
4. Oxidation

Colored Stain
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Caption: Photocatalytic mechanism of Tinolux BBS for stain bleaching.

Light Absorption: The Tinolux BBS molecule in its ground state (S₀) absorbs a photon of

light (hν), promoting it to an excited singlet state (S₁).

Intersystem Crossing (ISC): The molecule in the S₁ state can undergo intersystem crossing

to a longer-lived excited triplet state (T₁).

Energy Transfer: The excited triplet state molecule (T₁) transfers its energy to ground state

molecular oxygen (³O₂), which is naturally present.

Singlet Oxygen Formation & Oxidation: This energy transfer excites the molecular oxygen to

its highly reactive singlet state (¹O₂). Singlet oxygen then readily oxidizes and decolorizes

the chromophores in colored stains.

Experimental Protocols
The following sections provide representative protocols for the synthesis and analysis of

sulfonated aluminum phthalocyanines. These are intended as a guide for laboratory-scale

work.

Representative Synthesis Workflow
A common and efficient method for producing sulfonated metallophthalocyanines is the one-

step solid-phase synthesis from a sulfonated phthalic anhydride (SPA) mixture. This method

avoids the use of large quantities of fuming sulfuric acid, making it a greener alternative.
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Start Materials

Mix & Homogenize:
- Sulfonated Phthalic Anhydride (SPA)

- Urea
- Aluminum Chloride (AlCl₃)

- Ammonium Molybdate (catalyst)

Solid-Phase Reaction:
Heat mixture in a furnace.
(e.g., 260 °C for 3 hours)

Cooling & Grinding:
Cool the reaction mass to room temp.

Grind the solid product.

Purification:
1. Wash with dilute acid (e.g., HCl).

2. Wash with hot water to remove unreacted materials.
3. Wash with ethanol.

Drying:
Dry the purified product in a vacuum oven.

Final Product:
Chloroaluminum Phthalocyanine

Tetrasulfonic Acid

Click to download full resolution via product page

Caption: Workflow for the solid-phase synthesis of sulfonated aluminum phthalocyanine.

Detailed Protocol:
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Reactant Preparation: A mixture of sulfonated phthalic anhydride (SPA) and phthalic

anhydride (PA) with a defined sulfonation degree (e.g., 60%) is used as the primary

precursor.

Mixing: The SPA/PA mixture is intimately mixed with urea (as the nitrogen source),

anhydrous aluminum chloride (as the metal source), and a catalytic amount of ammonium

molybdate. A typical molar ratio might be 4 parts SPA/PA mixture, 4 parts urea, and 1 part

AlCl₃.

Reaction: The solid mixture is placed in a suitable reaction vessel and heated in a furnace

under a controlled atmosphere. The temperature is ramped up to and held at approximately

260 °C for 3 hours. During this time, the cyclotetramerization reaction occurs to form the

phthalocyanine macrocycle.

Work-up: After cooling to room temperature, the solid crude product is ground into a fine

powder.

Purification: The crude product is purified by a series of washing steps:

Washing with a dilute acid solution (e.g., 1M HCl) to remove excess metal salts and other

acid-soluble impurities.

Washing with hot deionized water to remove unreacted urea and other water-soluble

byproducts.

Washing with an organic solvent such as ethanol to remove unreacted organic precursors

and non-sulfonated phthalocyanine species.

Each washing step is followed by filtration or centrifugation to collect the solid product.

Drying: The final purified product is dried under vacuum at an elevated temperature (e.g., 80

°C) to remove residual water and solvents.

Analytical Protocol: UV-Visible Spectroscopy
UV-Vis spectroscopy is a primary technique for characterizing and quantifying Tinolux BBS,

owing to its strong and characteristic absorption bands.
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Objective: To determine the concentration of Tinolux BBS in a solution and confirm its spectral

identity.

Methodology:

Stock Solution Preparation:

Accurately weigh a small amount (e.g., 5.0 mg) of the dry Tinolux BBS powder.

Dissolve it in a known volume (e.g., 100.0 mL) of a suitable solvent (e.g., deionized water

or phosphate-buffered saline, PBS) in a volumetric flask to create a stock solution. Ensure

complete dissolution.

Standard Solutions:

Perform a series of serial dilutions from the stock solution to prepare a set of standard

solutions with concentrations spanning the expected linear range of the

spectrophotometer (e.g., 0.1 to 10 µg/mL).

Spectrophotometer Setup:

Turn on the spectrophotometer and allow the lamps to warm up for the recommended time

(typically 30-60 minutes).

Set the wavelength range for the scan, for example, from 300 nm to 800 nm.

Measurement:

Use the same solvent as used for the solutions to zero the spectrophotometer (as a

blank).

Measure the absorbance spectra of each of the standard solutions.

Identify the wavelength of maximum absorbance (λ_max) for the Q-band, which should be

in the 665-680 nm range.

Data Analysis:
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Plot a calibration curve of absorbance at λ_max versus the concentration of the standard

solutions.

Perform a linear regression on the data to obtain the equation of the line (y = mx + c) and

the correlation coefficient (R²). The R² value should be >0.99 for a good linear fit.

The molar extinction coefficient (ε) can be calculated from the slope (m) of the calibration

curve using the Beer-Lambert law (A = εcl), where 'l' is the path length of the cuvette

(typically 1 cm).

The concentration of an unknown sample can be determined by measuring its absorbance

and calculating the concentration using the calibration curve.

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)
HPLC is used to assess the purity of Tinolux BBS and to separate the different sulfonated

isomers. A reversed-phase method with an ion-pairing agent or a specialized column is typically

employed.

Objective: To separate and quantify the components in a Tinolux BBS sample.

Methodology:

HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven,

and a photodiode array (PDA) or UV-Vis detector.

Column: A C16 amide-bonded silica column (e.g., RP-Amide C16) that provides both

reversed-phase and anion exchange separation modes is suitable for resolving sulfonated

isomers. A standard C18 column can also be used, often with an ion-pairing reagent.

Mobile Phase:

Solvent A: Acetonitrile

Solvent B: 10 mM Ammonium acetate buffer (pH 6.0)
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Chromatographic Conditions:

Elution Program: Gradient elution. A typical program might be:

Start with 10% A, 90% B.

Linearly increase to 90% A, 10% B over 60 minutes.

Hold for a few minutes before returning to initial conditions for re-equilibration.

Flow Rate: 1.0 mL/min

Injection Volume: 20 µL

Column Temperature: 30 °C

Detection Wavelength: Set to the λ_max of the Q-band (e.g., 675 nm) for maximum

sensitivity.

Sample Preparation:

Dissolve the Tinolux BBS sample in the initial mobile phase composition or in water to a

known concentration (e.g., 100 µg/mL).

Filter the sample through a 0.45 µm syringe filter before injection to remove any particulate

matter.

Data Analysis:

The resulting chromatogram will show peaks corresponding to different components. For

sulfonated phthalocyanines, peaks are often grouped by the degree of sulfonation (e.g.,

tetra-, tri-, di-sulfonated species) and further separated into isomers.

The area of each peak is proportional to the concentration of that component. Purity can

be assessed by calculating the percentage area of the main peak relative to the total area

of all peaks.
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Quantification can be performed by creating a calibration curve using standards of known

concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Solid-phase synthesis and catalytic sweetening performance of sulfonated cobalt
phthalocyanine from sulfonated phthalic anhydride mixture - New Journal of Chemistry (RSC
Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [An In-depth Technical Guide to Tinolux® BBS
(Chloroaluminum Phthalocyanine Tetrasulfonic Acid)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1179761#what-is-the-chemical-
structure-of-tinolux-bbs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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